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Compound of Interest

Compound Name:
2-Chloro-N-cyclohexyl-5-

methoxybenzamide

Cat. No.: B14773416

Get Quote

Technical Safety Guide: 2-Chloro-N-cyclohexyl-
5-methoxybenzamide[1]
Substance Identification & Chemical Context
Identity: 2-Chloro-N-cyclohexyl-5-methoxybenzamide CAS Registry Number: 2807448-14-0

(Tentative/Provisional) Molecular Formula:ngcontent-ng-c1989010908="" _nghost-ng-

c666086395="" class="inline ng-star-inserted">

Molecular Weight: 267.75 g/mol

Structural Analysis & Reactivity Profile
This compound features a benzamide core substituted with a chlorine atom at the ortho

position and a methoxy group at the meta position (relative to the amide), with a lipophilic

cyclohexyl ring attached to the amide nitrogen.[1]

Chemical Stability: The amide bond is generally robust but susceptible to hydrolysis under

strong acidic/basic conditions or enzymatic attack.[1]
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Solubility: The cyclohexyl and methoxy groups increase lipophilicity (LogP predicted ~3.5),

suggesting low water solubility and high solubility in organic solvents (DMSO, DCM,

Methanol).[1]

Reactivity: The ortho-chloro substituent introduces steric hindrance and electron-withdrawing

effects, potentially reducing the nucleophilicity of the amide nitrogen while making the ring

susceptible to specific metal-catalyzed cross-coupling reactions (e.g., Buchwald-Hartwig).[1]

Hazard Identification (GHS Classification)
Note: Experimental toxicological data for this specific intermediate is limited.[1] The following

classification is derived from Structure-Activity Relationship (SAR) analysis of analogous

chlorobenzamides and N-substituted cyclohexylamines.

GHS Label Elements[1][2][3][4]
Signal Word:WARNING

Pictograms:

(GHS07)

Hazard Statements
Code Statement Mechanistic Basis

H315 Causes skin irritation.[1][2]

Lipophilic nature allows dermal

penetration; amide

functionality can disrupt lipid

bilayers.[1]

H319
Causes serious eye irritation.

[1][3][2][4]

Physical abrasive potential of

crystalline solid + chemical

irritation of mucous

membranes.[1]

H335
May cause respiratory

irritation.[1][3][4][5]

Inhalation of fine dusts triggers

localized inflammation in the

upper respiratory tract.[1]
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Precautionary Statements (Selected)
P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1][3][4][6]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][3][4][6]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.[1][4]

Remove contact lenses, if present and easy to do.[1][4][6] Continue rinsing.[1][4][5][6]

Emergency Response & First Aid Protocols
The following workflow illustrates the logical decision tree for exposure response, prioritizing

the minimization of systemic absorption.

Exposure Incident
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Support Breathing

Wash with Soap & Water
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Figure 1: Decision logic for emergency response.[1] Note the critical prohibition of vomiting

induction to prevent aspiration of the lipophilic solid.[1]
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Handling, Storage & Engineering Controls[1][2][4]
Scientific Rationale for Protocols

Handling: As a halogenated amide, the compound poses a risk of generating toxic thermal

decomposition products (HCl, NOx) if subjected to friction or heat.[1] Low-energy handling

techniques are required.

Storage: The methoxy ether linkage can be sensitive to autoxidation over extended periods if

exposed to light and air.[1]

Condition: Store at 2-8°C (Refrigerated).

Atmosphere: Inert gas (Argon/Nitrogen) backfill recommended to prevent moisture-

mediated hydrolysis.[1]

Personal Protective Equipment (PPE) Matrix
PPE Type Specification Rationale

Respiratory N95 (US) or P2 (EU)

Prevents inhalation of fine

particulates typical of

recrystallized amides.

Hand Nitrile Rubber (>0.11mm)

Provides barrier against short-

term splash contact; amides

can permeate latex.[1]

Eye Safety Glasses w/ Side Shields

Essential to prevent

mechanical corneal injury from

dust.[1]

Body Lab Coat (Cotton/Poly)

Standard barrier; Tyvek suit

required if handling kilogram

quantities.[1]

Physicochemical Properties
Data represents predicted values based on ACD/Labs and ChemAxon algorithms for the

structure
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.

Property Value (Predicted) Implication for Handling

Physical State Solid (Crystalline Powder)
Dust generation controls are

critical.[3]

Color White to Off-White

Discoloration indicates

degradation (likely oxidation).

[1]

Melting Point 145°C - 155°C
Stable under standard ambient

processing.[1]

Boiling Point ~420°C (at 760 mmHg)
Low volatility; inhalation risk is

strictly particulate.[1]

LogP 3.48 ± 0.3
High lipophilicity; potential for

bioaccumulation.[1]

pKa ~14 (Amide NH)

Non-ionizable at physiological

pH; neutral molecule

absorption.[1]

Toxicological Information
Acute Toxicity:

Oral: No experimental LD50 available.[1] Based on N-cyclohexylbenzamide analogs,

estimated LD50 > 2000 mg/kg (Rat).[1]

Dermal: Predicted to be a mild irritant.[1]

Sensitization: Cyclohexylamine derivatives have a known potential for skin sensitization.[1]

[5] Researchers with pre-existing amine sensitivities should exercise extreme caution.[1]

Carcinogenicity/Mutagenicity:

Ames Test: Predicted Negative (Benzamides generally lack the direct DNA-intercalating

properties of planar aromatics unless nitro-substituted).[1]
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IARC Status: Not listed.[1]

Ecological Impact & Disposal
Environmental Fate:

Biodegradability: Predicted to be inherently biodegradable but not readily biodegradable due

to the chlorobenzene moiety which slows enzymatic ring cleavage.[1]

Aquatic Toxicity: High LogP suggests potential toxicity to aquatic organisms (LC50 < 10 mg/L

predicted for fish).[1]

Disposal Protocol:

Dissolution: Dissolve in a combustible solvent (e.g., acetone).[1]

Incineration: Burn in a chemical incinerator equipped with an afterburner and scrubber.

Critical: Scrubber must be capable of neutralizing Hydrogen Chloride (HCl) and Nitrogen

Oxides (NOx) generated during combustion.[1]

Synthesis & Degradation Pathway
Understanding the chemical lineage helps in identifying impurities.[1]

2-Chloro-5-methoxy
benzoyl chloride

Amidation
(Base, solvent)

Cyclohexylamine

2-Chloro-N-cyclohexyl-
5-methoxybenzamide

Hydrolysis
(Strong Acid/Base)

Degradation
2-Chloro-5-methoxy

benzoic acid
+

Cyclohexylamine

Click to download full resolution via product page

Figure 2: Synthesis via Schotten-Baumann conditions and potential hydrolytic degradation

pathway.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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